2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide

• Molecular Formula: C21H17N3O2
• Molecular Weight: 343.4 g/mol
• IUPAC Name: 2,4-dimethyl-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C21H17N3O2/c1-13-5-10-17(14(2)12-13)20(25)23-16-8-6-15(7-9-16)21-24-19-18(26-21)4-3-11-22-19/h3-12H,1-2H3,(H,23,25)
• InChI Key: QFUNPLGOVIBABG-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4)C

Description

2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound, also known as TAK-659, is a selective inhibitor of the protein kinase BTK, which plays a crucial role in B cell receptor signaling.

Mechanism of Action

2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide works by selectively inhibiting the activity of BTK, a protein kinase that plays a crucial role in B cell receptor signaling. BTK is involved in the activation of various signaling pathways that contribute to the growth and survival of cancer cells and the development of autoimmune diseases. By inhibiting BTK, 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can disrupt these signaling pathways and induce apoptosis in cancer cells. In addition, 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can also reduce inflammation and improve immune function by inhibiting BTK-mediated signaling.
Biochemical and Physiological Effects
2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has several biochemical and physiological effects that make it a promising candidate for scientific research. Studies have shown that 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can inhibit the growth of cancer cells and induce apoptosis, reduce inflammation, and improve immune function. In addition, 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been shown to be effective in treating autoimmune diseases such as rheumatoid arthritis and systemic lupus erythematosus.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide for lab experiments is its selectivity for BTK. This makes it a valuable tool for studying the role of BTK in various signaling pathways and diseases. In addition, 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been shown to be effective in vivo, making it a valuable candidate for animal studies. However, one limitation of 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is its complex synthesis method, which requires specialized knowledge and equipment. This can make it difficult for researchers to obtain pure and high-quality samples of 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide for their experiments.

Future Directions

There are several future directions for research on 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. One area of focus is the development of new and more efficient synthesis methods for 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. This could help to reduce the cost and complexity of producing 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide for scientific research. Another area of focus is the investigation of 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide's potential applications in other diseases, such as multiple sclerosis and type 1 diabetes. Finally, further studies are needed to determine the long-term safety and efficacy of 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide in humans.

Synthesis Methods

The synthesis of 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide involves several steps that require specialized knowledge and equipment. The process starts with the reaction of 2,4-dimethylbenzoyl chloride with 4-aminophenylpyridine to form 2,4-dimethyl-N-(4-pyridin-2-ylphenyl)benzamide. This intermediate is then reacted with oxazolopyridine to form the final product, 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide. The synthesis of 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide is a complex process that requires careful attention to detail to ensure the purity and quality of the final product.

Scientific Research Applications

2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has shown promising results in scientific research applications, particularly in the field of oncology. Studies have shown that 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In addition, 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been shown to be effective in treating autoimmune diseases such as rheumatoid arthritis and systemic lupus erythematosus. The selective inhibition of BTK by 2,4-dimethyl-N-(4-[1,3]oxazolo[4,5-b]pyridin-2-ylphenyl)benzamide has also been shown to reduce inflammation and improve immune function.